N-(4-hydroxy-3,5-diisopropylphenyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-[4-hydroxy-3,5-di(propan-2-yl)phenyl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C18H22N2O5S/c1-11(2)16-9-13(10-17(12(3)4)18(16)21)19-26(24,25)15-7-5-14(6-8-15)20(22)23/h5-12,19,21H,1-4H3
• InChI Key: KDRMLWPXAPLFRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1O)C(C)C)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

N-(4-hydroxy-3,5-diisopropylphenyl)-4-nitrobenzenesulfonamide, commonly known as NDNS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NDNS is a sulfonamide derivative that has been extensively studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

NDNS exerts its pharmacological effects through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. By blocking the activity of COX enzymes, NDNS reduces inflammation and pain, making it an effective treatment for conditions such as arthritis and other inflammatory diseases.
Biochemical and Physiological Effects:
NDNS has been shown to have a number of biochemical and physiological effects, including the inhibition of COX enzymes, the reduction of inflammation and pain, and the modulation of the immune system. It has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

NDNS has several advantages as a research tool, including its high potency, selectivity, and specificity for COX enzymes. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage due to its sensitivity to light and air.

Future Directions

There are several potential future directions for research on NDNS, including the development of new drugs based on its pharmacological properties, the exploration of its potential applications in the treatment of other diseases, and the investigation of its mechanism of action and biochemical effects. Additionally, further research is needed to fully understand the safety and toxicity of NDNS and to develop new methods for synthesizing and purifying the compound.

Synthesis Methods

NDNS can be synthesized through a multi-step process that involves the reaction of 4-nitrobenzenesulfonyl chloride with 4-hydroxy-3,5-diisopropylaniline in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain NDNS in its pure form.

Scientific Research Applications

NDNS has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.